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Compound of Interest

Compound Name: Fructo-oligosaccharide DP14

Cat. No.: B15591770

This document provides comprehensive guidance for the safe handling and disposal of Fructo-
oligosaccharide DP14 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals while
maintaining the integrity of the product.

Personal Protective Equipment (PPE)

While Fructo-oligosaccharide DP14 is not classified as a hazardous substance, adherence to
standard laboratory safety protocols is essential to prevent contamination and ensure personal
safety.[1][2] The recommended PPE is outlined below.
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PPE Category Item Specification Rationale

) Protects eyes from
) ANSI Z87.1 compliant, ) )
Eye Protection Safety Glasses o ) airborne particles
with side shields ) )
during handling.[1]

Prevents direct skin

) ) Nitrile gloves contact and potential
Hand Protection Disposable Gloves o
recommended sample contamination.
[1]3]
Shields skin and
Body Protection Laboratory Coat Full-length personal clothing from

accidental spills.[1]

] Protects feet from
] Substantial shoes that ) )
Foot Protection Closed-Toe Shoes ] spills and falling
cover the entire foot ]
objects.[1][4]

Minimizes the risk of
Recommended when ) o )
_ _ , inhaling fine particles,
Respiratory Protection  Face Mask handling powder to ) -
especially for sensitive

individuals.[5]

avoid inhalation

Operational Plan: Step-by-Step Handling Protocol

This protocol details the procedural steps for the safe handling of Fructo-oligosaccharide
DP14 from receipt to disposal.

2.1 Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[1] Avoid exposure to moisture and direct sunlight.

2.2 Preparation and Handling
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e Work Area: Conduct all handling and preparation in a designated clean area to prevent
cross-contamination.[1]

» Weighing: When weighing the powder, handle it carefully to minimize the creation of dust.[1]

e Personal Hygiene: Do not eat, drink, or smoke when using this product. Always wash hands
after handling the product.[2]

2.3 First Aid Measures In the event of exposure, follow these first aid measures:

After inhalation: Move the person to fresh air and keep them comfortable for breathing.[2]

After skin contact: Wash the skin with plenty of water.[2]

After eye contact: Rinse eyes with water as a precaution.[2]

After ingestion: If the person feels unwell, call a poison center or a doctor.[2]

Disposal Plan

As Fructo-oligosaccharide DP14 is a non-hazardous compound, disposal is straightforward
but should be handled responsibly.[1]

3.1 Waste Characterization
» Fructo-oligosaccharide DP14 is considered a non-hazardous waste.[6][7]
3.2 Disposal of Unused Product

e Solid, non-hazardous chemicals may be suitable for disposal in the sanitary landfill.
However, they should not be placed in laboratory trash cans. Dispose of the material directly
into the appropriate waste stream for non-hazardous solids.[7]

3.3 Disposal of Contaminated Materials

o Any materials that come into contact with the compound, such as gloves, weighing paper, or
pipette tips, should be disposed of in the appropriate laboratory waste stream.[1]
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» Empty containers should be rinsed, and the labels defaced before being placed in the

regular trash.[7] Liquid waste from rinsing should not be disposed of in dumpsters.[7]

Quantitative Data

To date, specific occupational exposure limits for Fructo-oligosaccharide DP14 have not been

established. The substance is generally recognized as safe (GRAS).[8]

Property

Value

Physical State

Solid (Powder)

Appearance

White or off-white

Solubility

High solubility in water

Caloric Value

Approximately 1.5 kcal/g

Thermal Stability

Retains functionality under heat or freezing

Experimental Workflow
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Caption: Workflow for Handling and Disposal of Fructo-oligosaccharide DP14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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